(3As,5S,7aS)-4-(9H-fluoren-9-ylmethoxycarbonyl)-3,3a,5,6,7,7a-hexahydro-2H-furo[3,2-b]pyridine-5-carboxylic acid

• IUPAC Name: (3aS,5S,7aS)-4-(9H-fluoren-9-ylmethoxycarbonyl)-3,3a,5,6,7,7a-hexahydro-2H-furo[3,2-b]pyridine-5-carboxylic acid
• InChI: InChI=1S/C23H23NO5/c25-22(26)20-9-10-21-19(11-12-28-21)24(20)23(27)29-13-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,18-21H,9-13H2,(H,25,26)/t19-,20-,21-/m0/s1
• InChI Key: PKOYRLMSUOKHFU-ACRUOGEOSA-N
• Canonical SMILES: C1CC(N(C2C1OCC2)C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)C(=O)O
• Isomeric SMILES: C1C[C@H](N([C@@H]2[C@H]1OCC2)C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)C(=O)O
• Molecular Formula: C23H23NO5
• Molecular Weight: 393.4 g/mol

Description

The compound is a derivative of furo[3,2-b]pyridine with a fluoren-9-ylmethoxycarbonyl (Fmoc) group attached. The Fmoc group is commonly used in peptide synthesis to protect hydroxy-groups.

Synthesis Analysis

While specific synthesis methods for this compound are not available, the Fmoc group is typically added to protect hydroxy-groups during synthesis. It can be conveniently removed by the action of triethylamine in dry pyridine solution.

Scientific Research Applications

Supramolecular Assemblies and Photophysical Properties

• Research on lanthanide-based coordination polymers assembled from derivatives of aromatic carboxylic acids highlights the synthesis, crystal structures, and photophysical properties of these materials. These compounds exhibit interesting light-harvesting and luminescence properties due to the coordinated benzoate ligands acting as chromophores (Sivakumar et al., 2011).

Controlled Synthesis of Furan Carboxylic Acids

• A study on the controlled synthesis of furan carboxylic acids from 5-hydroxymethylfurfural via H2O2 internal recycling using a dual-enzyme cascade system demonstrates an efficient method for producing biobased building blocks for pharmaceutical and polymer industries (Hao‐Yu Jia et al., 2019).

Development of Antiprotozoal Agents

• Investigations into novel dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines as antiprotozoal agents show the synthesis of compounds with strong DNA affinities and significant in vitro and in vivo activity against protozoal pathogens, indicating potential for developing new therapeutic agents (Ismail et al., 2004).

Crystal Engineering of Supramolecular Assemblies

• A rational study on crystal engineering explores the supramolecular assemblies of 1,2,4,5-benzenetetracarboxylic acid with aza donor molecules, leading to host-guest systems and assemblies with infinite molecular tapes. This research provides insights into designing materials with specific structural and functional properties (Arora & Pedireddi, 2003).